Cas no 2172316-70-8 (2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid
• CAS No: 2172316-70-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5760712
• PubChem ID: 165736537
• Update Time: 2025-06-14

2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172316-70-8
• 2-(1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}pyrrolidin-3-yl)acetic acid
• EN300-1480203
• 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-12-9-18(16-28)15-25(30)31)10-13-33-14-11-27-26(32)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,27,32)(H,30,31)
• InChI Key： KINKHMCZAHMPNU-UHFFFAOYSA-N
• SMILES： O=C(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid

Research Brief on 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid (CAS: 2172316-70-8)

The compound 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid (CAS: 2172316-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine-acetic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in biomedical applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid using a multi-step organic synthesis approach, highlighting its high purity and yield. The researchers emphasized the compound's compatibility with automated peptide synthesizers, making it a valuable tool for high-throughput peptide production. Additionally, the study explored its potential as a linker molecule for conjugating peptides to various drug delivery platforms, such as nanoparticles and liposomes.

Another significant area of research involves the compound's role in the development of targeted therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the use of 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid as a scaffold for designing protease inhibitors. The researchers found that the pyrrolidine-acetic acid moiety could be modified to interact with specific enzyme active sites, thereby inhibiting pathogenic proteases involved in diseases such as cancer and viral infections. The study reported promising in vitro results, with the compound showing selective inhibition of target enzymes while maintaining low cytotoxicity.

Furthermore, the compound's potential in bioconjugation strategies has been explored. A recent publication in ACS Chemical Biology (2024) detailed its use in the site-specific modification of proteins and antibodies. The Fmoc group's ability to protect the amino functionality during conjugation reactions was highlighted, along with the compound's stability in physiological conditions. This research opens new avenues for the development of antibody-drug conjugates (ADCs) and other bioconjugates, where precise control over the conjugation process is critical for maintaining therapeutic efficacy.

In conclusion, 2-(1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}pyrrolidin-3-yl)acetic acid (CAS: 2172316-70-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug delivery, targeted therapy, and bioconjugation, with recent studies underscoring its potential to address unmet medical needs. Future research directions may include further optimization of its synthetic routes, exploration of its therapeutic applications in vivo, and development of derivatives with enhanced properties. As the field advances, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.